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Compound of Interest

Compound Name: 2,2,4,4-Tetramethyloctane

Cat. No.: B144296 Get Quote

Technical Support Center: 2,2,4,4-
Tetramethyloctane
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the stability of 2,2,4,4-Tetramethyloctane under

various experimental conditions. It includes frequently asked questions and troubleshooting

guides to address common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)
Q1: What is 2,2,4,4-Tetramethyloctane and what are its key physical properties?

A1: 2,2,4,4-Tetramethyloctane is a highly branched, saturated hydrocarbon with the molecular

formula C₁₂H₂₆.[1][2] It is a non-polar, colorless liquid with low volatility and a weak odor.[1] Its

highly branched structure contributes to its greater thermodynamic stability compared to its

straight-chain isomers.[3][4][5] It is primarily used as a non-reactive solvent, a reference

standard in chromatography, a fuel and lubricant additive, and in studies of hydrophobic

interactions.[6][7]

Q2: How should 2,2,4,4-Tetramethyloctane be properly stored to ensure its long-term

stability?
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A2: To ensure long-term stability, 2,2,4,4-Tetramethyloctane should be stored in a tightly

sealed container in a cool, dry, dark, and well-ventilated area. Keep it away from sources of

heat, sparks, open flames, and strong oxidizing agents. For laboratory use, storing it in a

designated flammable liquids cabinet is recommended.

Q3: What are the primary signs of degradation or contamination in 2,2,4,4-
Tetramethyloctane?

A3: As a stable alkane, degradation is uncommon under normal conditions. However, signs of

contamination or degradation may include:

Discoloration: A pure sample should be a colorless liquid. Any yellowing or other color

changes may indicate the presence of impurities or degradation products from solutes.

Particulate Matter: The presence of suspended solids may suggest contamination or material

leaching from storage containers.

Unexpected Odor: While it has a weak odor, any strong or unusual smells could indicate

contamination.

Inconsistent Analytical Results: If used as a solvent or standard, unexpected peaks in

chromatograms (e.g., GC-MS) or shifts in spectroscopic baselines can be an indicator of

impurities.

Q4: Is 2,2,4,4-Tetramethyloctane stable in the presence of common acids and bases?

A4: Yes, 2,2,4,4-Tetramethyloctane is a saturated alkane and is highly resistant to

degradation by most acids and bases, especially under typical experimental conditions (room

temperature, moderate concentrations). Its lack of functional groups makes it inert to hydrolytic

degradation pathways.[8][9]

Q5: What are the main chemical incompatibilities and conditions that can cause degradation?

A5: The primary stability concerns arise from extreme conditions, not typical laboratory use.

Key incompatibilities and degradation triggers include:
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Strong Oxidizing Agents: Reagents like potassium permanganate or chromic acid can

oxidize the alkane, especially at elevated temperatures, to form alcohols and ketones.

High Temperatures: While it has a high boiling point, very high temperatures (e.g., >250°C)

can induce thermal cracking (pyrolysis), breaking C-C bonds to form smaller alkanes and

alkenes.

UV Light with Halogens: In the presence of UV light, it will undergo free-radical substitution

reactions with halogens like chlorine and bromine.

Quantitative Data Summary
The following tables summarize key quantitative data for 2,2,4,4-Tetramethyloctane.

Table 1: Physical and Chemical Properties of 2,2,4,4-Tetramethyloctane

Property Value Source

Molecular Formula C₁₂H₂₆ [1][2][6]

Molecular Weight 170.33 g/mol [6][10]

CAS Number 62183-79-3 [2][11]

Appearance Colorless Liquid [1]

Boiling Point 176 - 192 °C [1][6]

Density ~0.751 g/cm³ [6]

Solubility Soluble in Chloroform, Hexane

Vapor Pressure 0.7 ± 0.2 mmHg at 25°C

Table 2: Summary of Stability and Potential Degradation Pathways

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b144296?utm_src=pdf-body
https://www.benchchem.com/product/b144296?utm_src=pdf-body
https://www.evitachem.com/product/evt-370058
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62183793&Mask=200
https://www.bocsci.com/product/2-2-4-4-tetramethyloctane-cas-62183-79-3-217591.html
https://www.bocsci.com/product/2-2-4-4-tetramethyloctane-cas-62183-79-3-217591.html
https://pubchem.ncbi.nlm.nih.gov/compound/182333
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62183793&Mask=200
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB4323587.htm
https://www.evitachem.com/product/evt-370058
https://www.evitachem.com/product/evt-370058
https://www.bocsci.com/product/2-2-4-4-tetramethyloctane-cas-62183-79-3-217591.html
https://www.bocsci.com/product/2-2-4-4-tetramethyloctane-cas-62183-79-3-217591.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stress Condition Stability / Reactivity
Potential Degradation
Products

Acid/Base Hydrolysis Highly Stable None expected

Oxidation

Stable to mild oxidizers.

Reacts with strong oxidizing

agents (e.g., KMnO₄, CrO₃) at

elevated temperatures.

Alcohols, Ketones, Carboxylic

Acids

Thermal Stress

Stable up to high

temperatures. Pyrolysis or

cracking can occur at very high

temperatures (>250-300°C).

Mixture of smaller chain

alkanes and alkenes

Photostability

Stable. Reacts with halogens

(e.g., Cl₂, Br₂) under UV

irradiation.

Halogenated alkanes

Troubleshooting Guides
Problem 1: My reaction is yielding unexpected byproducts when using 2,2,4,4-
Tetramethyloctane as a solvent.

This guide helps determine if the solvent is the source of the issue.
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Unexpected Reaction Results

Are all other reagents
and starting materials pure?

Were reaction conditions
(temp, pressure, atmosphere)

correctly controlled?

Yes

Issue likely lies with
other reagents or conditions.

Re-evaluate experiment.

No

Potential Solvent Issue:
Contamination or Degradation

Yes
No

Run a control reaction
without the substrate.

Hypothesize
Side Reaction

Test solvent purity directly
(See Protocol 1: GC-FID).

Hypothesize
Impurity

Purify the solvent
(e.g., via distillation)

and repeat the experiment.

Source a new, high-purity
batch of solvent.

If problem persists
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Prepare Sample Batches
(in final packaging if applicable)

Store Control Sample
(e.g., 5°C, protected from light)

Expose Samples to Stress Conditions

Analyze all samples
(Control and Stressed)

using a validated stability-
indicating method (e.g., GC-MS)

Thermal Stress
(e.g., 70°C in oven)

Photolytic Stress
(ICH Q1B light exposure)

Oxidative Stress
(e.g., 3% H₂O₂ solution)

Pull Samples at
Defined Time Points

(e.g., 1, 3, 7, 14 days)

Compare results, identify
degradants, and assess
degradation pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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